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Compound of Interest

Compound Name: Blue 16

Cat. No.: B1170599 Get Quote

An In-depth Technical Guide on the Safety and Handling of "Blue 16" Compounds

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
The designation "Blue 16" is commonly associated with at least two distinct chemical

compounds: C.I. Pigment Blue 16 (Phthalocyanine) and HC Blue No. 16. These substances

possess significantly different chemical properties and toxicological profiles. A failure to

differentiate between them can lead to improper handling and potential safety hazards. This

guide provides a comprehensive overview of the safety data, handling precautions, and

recommended experimental workflows for both compounds to ensure their safe use in research

and development environments.

Compound Identification and Differentiation
It is imperative to verify the specific compound being used, primarily through its Chemical

Abstracts Service (CAS) number.
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Identifier C.I. Pigment Blue 16 HC Blue No. 16

Common Name Phthalocyanine[1][2] HC Blue No. 16[3][4]

Synonyms
Heliogen Blue 7560, Lionol

Blue KW[1][2]
Bluequat bromide[3][4]

CAS Number 574-93-6[1][2] 502453-61-4[3][4]

Primary Use
Laboratory chemical,

pigment[1][5]
Hair coloring agent[4]

C.I. Pigment Blue 16 (Phthalocyanine)
CAS Number: 574-93-6

This compound is a metal-free phthalocyanine, a large, aromatic macrocyclic compound. It is

widely used as a pigment and in laboratory settings.

Safety Data Summary
Based on available Safety Data Sheets (SDS), C.I. Pigment Blue 16 is not classified as a

hazardous substance under the 2012 OSHA Hazard Communication Standard (29 CFR

1910.1200).[1] It is a purple, odorless, solid powder.[2]

Table 1: Physical and Chemical Properties of C.I. Pigment Blue 16

Property Value Source

Molecular Formula C₃₂H₁₈N₈ [2]

Molecular Weight 514.54 g/mol [2]

Appearance Purple powder solid [2]

Odor No information available [2]

Solubility Insoluble in water [5]

Stability Stable under normal conditions [2]
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Table 2: Toxicological Data for C.I. Pigment Blue 16

Toxicity Metric Value Source

Acute Oral Toxicity
No data available; not

expected to be toxic
[5][6]

Skin Corrosion/Irritation Not classified as an irritant [1]

Serious Eye Damage/Irritation Not classified as an irritant [1]

Carcinogenicity No data available

Handling Precautions and Personal Protective
Equipment (PPE)
While not classified as hazardous, adherence to good laboratory practice is essential.

Engineering Controls: Ensure adequate ventilation in areas where the powder is handled to

minimize dust inhalation.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or goggles.[7]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[8]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

exposure.[7]

Respiratory Protection: Under normal use conditions with adequate ventilation, no

respiratory protection is typically required.[7] For large-scale operations or in cases of

insufficient ventilation, a NIOSH-approved respirator for particulates may be used.[7]

First Aid Measures
Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[1]

Skin Contact: Wash the affected area with soap and plenty of water.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1170599?utm_src=pdf-body
https://www.kremer-pigmente.com/elements/resources/products/files/23080_SDS.pdf
https://www.spectrumchemical.com/media/sds/TCI-P1795.pdf
https://www.fishersci.com/store/msds?partNumber=AA3207314&productDescription=PHTHALOCYANINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3207314&productDescription=PHTHALOCYANINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA32073~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2012:23:14~~Phthalocyanine~~
https://www.fishersci.be/store/msds?partNumber=11398317&countryCode=BE&language=en
https://www.chemicalbook.com/msds/phthalocyanine.pdf
https://www.fishersci.be/store/msds?partNumber=11398317&countryCode=BE&language=en
https://www.fishersci.be/store/msds?partNumber=11398317&countryCode=BE&language=en
https://www.fishersci.be/store/msds?partNumber=11398317&countryCode=BE&language=en
https://www.fishersci.com/store/msds?partNumber=AA3207314&productDescription=PHTHALOCYANINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3207314&productDescription=PHTHALOCYANINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Rinse immediately with plenty of water, including under the eyelids, for at least

15 minutes. Seek medical attention if irritation persists.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water and drink plenty of water. Seek

medical attention.[1]

Storage and Disposal
Storage: Store in a dry, cool, and well-ventilated place. Keep the container tightly closed and

away from oxidizing agents.[2]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

HC Blue No. 16
CAS Number: 502453-61-4

This compound is a secondary amine used in semi-permanent hair dye formulations.[4] Its

toxicological profile is significantly different from C.I. Pigment Blue 16.

Safety Data Summary
HC Blue No. 16 is classified as harmful if swallowed and harmful to aquatic life with long-lasting

effects.[3]

Table 3: Physical and Chemical Properties of HC Blue No. 16
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Property Value Source

Molecular Formula C₂₃H₃₀BrN₃O₂ [3][4]

Molecular Weight 460.4 g/mol [3][4]

Appearance Dark blue powder [4]

Purity
Purity of batches used for

toxicity testing was reported.
[4]

Stability

Stability in typical hair dye

formulations was not reported.

Can be nitrosated to form

nitrosamine.

[4]

Table 4: Toxicological Data for HC Blue No. 16

Toxicity Metric Value Source

Acute Oral Toxicity (LD50)
Estimated between 600 and

2000 mg/kg bw (rats)
[4]

> 2000 mg/kg bw (mice) [4]

GHS Hazard Statements H302: Harmful if swallowed [3]

H412: Harmful to aquatic life

with long lasting effects
[3]

Hazard Classes
Acute Toxicity, Oral (Category

4)
[3]

Aquatic Chronic (Category 3) [3]

Handling Precautions and Personal Protective
Equipment (PPE)
Given its acute oral toxicity and environmental hazards, stringent handling protocols are

required.
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Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood

to avoid inhalation and exposure.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are required.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and change them

immediately if contaminated.

Skin and Body Protection: Wear a chemically resistant lab coat and ensure no skin is

exposed.

Respiratory Protection: A NIOSH-approved respirator may be necessary if handling large

quantities or if engineering controls are insufficient.

First Aid Measures
Inhalation: Move to fresh air. Seek immediate medical attention.

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Call a poison control center or doctor immediately for treatment advice. Rinse

mouth. Do not induce vomiting.

Storage and Disposal
Storage: Store in a secure, well-ventilated area, away from incompatible materials. Keep

container tightly closed.

Disposal: This material is hazardous to the aquatic environment. Dispose of it as hazardous

waste in accordance with all applicable regulations. Do not allow it to enter drains or

waterways.
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Experimental Workflows and Protocols
The following sections provide generalized protocols for handling chemical powders like "Blue
16" in a research laboratory.

Protocol: Receiving and Storing a New Chemical
Powder

Verification: Upon receipt, verify the chemical name and CAS number against the purchase

order and the container label.

SDS Acquisition: Ensure a current Safety Data Sheet is readily available to all laboratory

personnel.

Initial Inspection: Inspect the container for any damage or leaks. Wear appropriate PPE

during inspection.

Labeling: If repackaging, ensure the new container is appropriately labeled with the full

chemical name, CAS number, hazard warnings, and date received.

Storage: Store the chemical in the designated storage area according to the conditions

specified in the SDS (e.g., temperature, ventilation, incompatibilities).

Protocol: Weighing and Preparing Solutions
PPE: Don the appropriate PPE as specified for the compound (see sections 2.2 and 3.2).

Engineering Controls: Perform all weighing and solution preparation inside a chemical fume

hood or on a bench with adequate local exhaust ventilation to minimize inhalation of the

powder.

Weighing: Use a tared weigh boat or paper. Handle with care to avoid creating airborne dust.

Dissolution: Slowly add the powder to the solvent. Do not add solvent directly to the bulk

powder in a way that could cause splashing.

Cleaning: Clean the balance and surrounding area immediately after use. Dispose of any

contaminated materials (e.g., weigh paper, gloves) as hazardous waste.
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Mandatory Visualizations
The following diagrams illustrate key logical and experimental workflows for handling chemical

compounds in a laboratory setting.
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General Chemical Handling Workflow

Preparation

Handling

Cleanup & Disposal

Consult Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Retrieve Chemical from Storage

Weighing / Solution Prep

Perform Experiment in Ventilated Area

Clean Work Area Return Chemical to Storage

Segregate & Label Waste

Dispose of Waste per SDS & Regulations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decision Logic for Handling 'Blue 16'

Received 'Blue 16'

Identify CAS Number

CAS: 574-93-6
(C.I. Pigment Blue 16)

574-93-6

CAS: 502453-61-4
(HC Blue No. 16)

502453-61-4

CAS Unknown
Treat as Hazardous

Unknown

Follow Standard Lab Procedures
(Section 2.2)

Follow Strict Hazardous Protocol
(Section 3.2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1170599?utm_src=pdf-body-img
https://www.benchchem.com/product/b1170599?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. fishersci.com [fishersci.com]

2. assets.thermofisher.com [assets.thermofisher.com]

3. HC Blue no.16 | C23H30BrN3O2 | CID 12011964 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. health.ec.europa.eu [health.ec.europa.eu]

5. kremer-pigmente.com [kremer-pigmente.com]

6. spectrumchemical.com [spectrumchemical.com]

7. fishersci.be [fishersci.be]

8. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. ["Blue 16" safety data sheet and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170599#blue-16-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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